BE“GHE Foundational & Exploratory

Check Availability & Pricing

3-Ethyl-2,2-dimethyloxirane molecular weight
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Ethyl-2,2-dimethyloxirane

Cat. No.: B072179

A Technical Guide to 3-Ethyl-2,2-dimethyloxirane

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-Ethyl-2,2-dimethyloxirane,
a versatile epoxide compound. It covers its fundamental molecular properties, a detailed
experimental protocol for its synthesis and characterization, and a logical workflow for its
potential application in synthetic chemistry.

Core Molecular Data

3-Ethyl-2,2-dimethyloxirane is an organic compound featuring a strained three-membered
ring containing oxygen, known as an epoxide.[1][2] This structural feature, the oxirane ring, is
responsible for its high reactivity and utility as a synthetic intermediate.[1][2] The compound is
also known by other names, including 2,3-epoxy-2-methylpentane and 2-methyl-2-pentene
oxide.[3][4]

The key quantitative data for this molecule are summarized in the table below.
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Property

Value

Molecular Formula

CeH120[1][2][3][4][5]

Molecular Weight

100.16 g/mol [1][2][4][6]

Monoisotopic Mass

100.088815002 Da[4][7]

CAS Number

1192-22-9[1][2][3][4]

Experimental Protocols: Synthesis and

Characterization

The primary route for synthesizing 3-Ethyl-2,2-dimethyloxirane is through the epoxidation of

its corresponding alkene precursor, 2-methyl-2-pentene.[1] A common and effective method

involves the use of a peroxyacid, such as meta-chloroperoxybenzoic acid (m-CPBA).[1]

Protocol: Synthesis via Epoxidation of 2-methyl-2-pentene

¢ Objective: To synthesize 3-Ethyl-2,2-dimethyloxirane with high purity.

o Materials:

o 2-methyl-2-pentene

o meta-Chloroperoxybenzoic acid (m-CPBA)

o Dichloromethane (CHzCl2)

o Saturated sodium bicarbonate solution (NaHCO3)

o Saturated sodium chloride solution (brine)

o Anhydrous magnesium sulfate (MgSOa)

o Round-bottom flask, magnetic stirrer, dropping funnel, separatory funnel, rotary

evaporator.

e Procedure:
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o Dissolve 2-methyl-2-pentene in dichloromethane in a round-bottom flask and cool the
solution to 0°C in an ice bath.

o In a separate beaker, dissolve m-CPBA in dichloromethane.

o Add the m-CPBA solution dropwise to the stirred alkene solution over a period of 30
minutes, maintaining the temperature at 0°C.

o Allow the reaction to stir for an additional 2-4 hours at room temperature, monitoring the
progress by thin-layer chromatography (TLC).

o Upon completion, quench the reaction by adding a saturated solution of sodium
bicarbonate to neutralize the excess peroxyacid and the m-chlorobenzoic acid byproduct.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane.

o Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
filter.

o Remove the solvent under reduced pressure using a rotary evaporator to yield the crude
product.

o Purify the crude 3-Ethyl-2,2-dimethyloxirane by fractional distillation.
Protocol: Characterization of 3-Ethyl-2,2-dimethyloxirane
» Objective: To confirm the identity and purity of the synthesized product.
» Methods:

o Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the sample
and confirm its molecular weight by observing the molecular ion peak.[3]

o Nuclear Magnetic Resonance (NMR) Spectroscopy:

» 1H NMR: To identify the different types of protons and their connectivity in the molecule.
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= 13C NMR: To identify the number of unique carbon environments in the molecule.[4]

o Infrared (IR) Spectroscopy: To identify the characteristic C-O-C stretching vibrations of the

epoxide ring.[4]

Application Workflow: Synthetic Intermediate

Due to the significant ring strain, 3-Ethyl-2,2-dimethyloxirane readily undergoes ring-opening
reactions with various nucleophiles.[2][8] This reactivity makes it a valuable building block in
organic synthesis for creating more complex molecules with specific functionalities. The
workflow below illustrates a general pathway for its application.
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Caption: Workflow for the synthesis and synthetic application of 3-Ethyl-2,2-dimethyloxirane.
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This diagram illustrates the logical progression from the starting alkene to the pure epoxide,
followed by its use in a nucleophilic ring-opening reaction to generate a functionalized
intermediate, which can then be used to build more complex target molecules. This pathway is
fundamental in medicinal chemistry and materials science for creating novel compounds.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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